Cas no 1851-98-5 ( )

  structure
  structure
Product Name: 
CAS No:1851-98-5
MF:C21H36O
MW:304.50994682312
CID:907249
PubChem ID:313889
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-phenylpentadecan-1-ol
    • NSC-229604
    • NSC229604
    • DTXSID20310658
    • 1-phenyl-pentadecan-1-ol
    • 1851-98-5
    •  
    • Inchi: 1S/C21H36O/c1-2-3-4-5-6-7-8-9-10-11-12-16-19-21(22)20-17-14-13-15-18-20/h13-15,17-18,21-22H,2-12,16,19H2,1H3
    • InChI Key: PJPWREUFKLTREV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 304.27678
  • Monoisotopic Mass: 304.276615768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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